Cas no 1804640-13-8 (3-Bromo-5-cyano-2-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 3-Bromo-5-cyano-2-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1804640-13-8
• MF: C₈H₃BrF₂N₂O₂
• MW: 277.022427797318
• CID: 4860403
• Update Time: 2025-06-18

3-Bromo-5-cyano-2-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-cyano-2-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H3BrF2N2O2/c9-4-1-3(2-12)5(8(14)15)13-6(4)7(10)11/h1,7H,(H,14,15)
• InChI Key： ITLSDBSYKCVHGD-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=C(C(=O)O)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 1.8
• Topological Polar Surface Area: 74

Additional information on 3-Bromo-5-cyano-2-(difluoromethyl)pyridine-6-carboxylic acid

Professional Introduction to 3-Bromo-5-cyano-2-(difluoromethyl)pyridine-6-carboxylic Acid (CAS No. 1804640-13-8)

3-Bromo-5-cyano-2-(difluoromethyl)pyridine-6-carboxylic acid, with the CAS number 1804640-13-8, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic organic molecule has garnered attention due to its versatile structural features and potential applications in drug development. The compound's unique combination of functional groups, including a bromo substituent, a cyano group, and a difluoromethyl moiety, makes it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The nomenclature of this compound follows the IUPAC rules, precisely describing its molecular structure. The presence of a bromine atom at the 3-position, a cyano group at the 5-position, and a difluoromethyl group at the 2-position, along with a carboxylic acid functional group at the 6-position, contributes to its distinct chemical properties. These features not only influence its reactivity but also open up numerous possibilities for modifications and derivatization, making it an attractive scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are well-documented for their roles as pharmacophores in various therapeutic agents. Among these derivatives, those incorporating halogenated or fluorinated substituents often exhibit enhanced metabolic stability and improved pharmacokinetic profiles. The 3-bromo-5-cyano-2-(difluoromethyl)pyridine-6-carboxylic acid structure exemplifies this trend, offering a rich platform for medicinal chemists to explore.

One of the most compelling aspects of this compound is its potential utility in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in anticancer therapies. The bromo and difluoromethyl groups on the pyridine ring can serve as handles for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse aryl or heteroaryl groups, which can be critical for optimizing binding affinity and selectivity against specific kinase targets.

Moreover, the cyano group at the 5-position can be transformed into other functionalities, such as amides or esters, which are common motifs in drug molecules. This flexibility makes 3-bromo-5-cyano-2-(difluoromethyl)pyridine-6-carboxylic acid a versatile building block for constructing complex scaffolds. Recent studies have demonstrated its use in generating novel inhibitors of Janus kinases (JAKs), which are implicated in various inflammatory diseases and cancers. The incorporation of fluorine atoms is particularly noteworthy, as they can modulate lipophilicity and binding interactions with biological targets.

The carboxylic acid moiety at the 6-position provides an additional site for chemical modification. It can be esterified to improve solubility or coupled with various nucleophiles to extend the molecular framework. This feature is particularly useful in fragment-based drug design approaches, where small molecular fragments are linked together to form more potent inhibitors. The ability to modify multiple positions on the pyridine ring allows for systematic optimization of potency, selectivity, and pharmacokinetic properties.

In terms of synthetic methodologies, 3-bromo-5-cyano-2-(difluoromethyl)pyridine-6-carboxylic acid can be synthesized through multi-step organic transformations starting from commercially available precursors. For instance, one possible route involves halogenation and cyanation reactions on a pyridine derivative followed by introduction of the difluoromethyl group via metal-catalyzed cross-coupling or direct fluorination techniques. These synthetic strategies highlight the compound's accessibility and feasibility for large-scale production if needed.

The importance of fluorinated pyridines in modern drug discovery cannot be overstated. Fluorine atoms are known to enhance binding affinity by participating in favorable interactions with biological targets such as hydrogen bonding or π-stacking. Additionally, they can influence metabolic stability by preventing rapid degradation by enzymes like cytochrome P450 oxidases. The presence of multiple fluorine atoms in this compound suggests that it may exhibit particularly robust binding properties when targeting proteins rich in aromatic residues.

Efforts have been made to explore this compound's potential in treating neurological disorders as well. Pyridine derivatives have shown promise as modulators of neurotransmitter receptors and ion channels. The unique structural features of 3-bromo-5-cyano-2-(difluoromethyl)pyridine-6-carboxylic acid, particularly the combination of halogenated and fluorinated substituents, make it an intriguing candidate for further investigation in this area. Preclinical studies could reveal its efficacy in models of depression, anxiety disorders, or neurodegenerative diseases where kinase inhibition or receptor modulation is relevant.

The compound's role as an intermediate also extends beyond pharmaceutical applications into materials science and agrochemicals. Pyridine-based compounds are widely used as ligands in catalysis and as components in electronic materials due to their ability to form stable coordination complexes with metals or semiconductors. Furthermore, they serve as key structural elements in pesticides and herbicides due to their bioactivity against pests.

In conclusion, 3-Bromo-5-cyano-2-(difluoromethyl)pyridine-6-carboxylic acid (CAS No.1804640-13-8) represents a valuable asset for synthetic chemists and medicinal chemists alike. Its multifunctional structure provides numerous opportunities for further derivatization into bioactive molecules with potential therapeutic applications across various disease areas including cancer treatment and neurological disorders. As research continues to uncover new synthetic strategies and biological targets using halogenated pyridines like this one,nomenclature plays an essential role not only in accurately describing these compounds but also guiding future discoveries within this field.